Cas no 727694-92-0 ([2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid)

[2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid structure
727694-92-0 structure
Product Name:[2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid
CAS No:727694-92-0
MF:C16H10N4O4
MW:322.27500295639
CID:559030
PubChem ID:53471219
Update Time:2025-04-19

[2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid
    • 2-(6-carboxy-1H-benzimidazol-2-yl)-3H-benzimidazole-5-carboxylic acid
    • 3H,3'H-[2,2']Bibenzimidazolyl-5,5'-dicarboxylic acid
    • 3H,3'H-2,2'BIBENZIMIDAZOLYL-5,5'-DICARBOXYLIC ACID
    • [2,2'-Bi-1H-benzimidazole]-5,5'-dicarboxylicacid (9CI)
    • 1H,1'H-2,2'-bibenzimidazole-5,5'-dicarboxylic acid
    • 3H,3'H-[2,2']BIBENZO[D]IMIDAZOLYL-5,5'-DICARBOXYLIC ACID
    • SCHEMBL828113
    • 1H,1'H-[2,2'-Bibenzimidazole]-6,6'-dicarboxylic acid
    • DTXSID90703598
    • 727694-92-0
    • Inchi: 1S/C16H10N4O4/c21-15(22)7-1-3-9-11(5-7)19-13(17-9)14-18-10-4-2-8(16(23)24)6-12(10)20-14/h1-6H,(H,17,19)(H,18,20)(H,21,22)(H,23,24)
    • InChI Key: DAJOMYWEFNJJHH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)NC(C1=NC3C=CC(C(=O)O)=CC=3N1)=N2)=O

Computed Properties

  • Exact Mass: 322.07000
  • Monoisotopic Mass: 322.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132A^2
  • Surface Charge: 0
  • Tautomer Count: 23
  • XLogP3: 1.8

Experimental Properties

  • PSA: 131.96000
  • LogP: 2.50260
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